Cas no 134439-96-6 (1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)-)

1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)- structure
134439-96-6 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)-
CAS No:134439-96-6
MF:C11H9NO4S
MW:251.258461713791
CID:105944
PubChem ID:15150595
Update Time:2025-04-18

1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)-
    • 1-(Phenylsulfonyl)-3-pyrrolecarboxylic acid
    • 1-(benzenesulfonyl)pyrrole-3-carboxylic acid
    • 1-(Phenylsulfonyl)-1H-pyrrole-3-carboxylic acid
    • Z3234898651
    • EN300-6764218
    • 1-(Phenylsulfonyl)-1H-pyrrole-3-carboxylicacid
    • 134439-96-6
    • SB63460
    • 1-(Benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
    • TS-00787
    • AKOS015909300
    • DTXSID10569113
    • MDL: MFCD11977333
    • Inchi: 1S/C11H9NO4S/c13-11(14)9-6-7-12(8-9)17(15,16)10-4-2-1-3-5-10/h1-8H,(H,13,14)
    • InChI Key: VQNLMKHSUAPNMD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C=CC(C(=O)O)=C1)(=O)=O

Computed Properties

  • Exact Mass: 251.02522894g/mol
  • Monoisotopic Mass: 251.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84.8Ų

1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM494691-1g
1-(Phenylsulfonyl)-1H-pyrrole-3-carboxylicacid
134439-96-6 97%
1g
$*** 2023-03-30
Chemenu
CM494691-5g
1-(Phenylsulfonyl)-1H-pyrrole-3-carboxylicacid
134439-96-6 97%
5g
$*** 2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1627899-1g
1-(Phenylsulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 98%
1g
¥2244 2023-04-15
Enamine
EN300-6764218-0.05g
1-(benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 95.0%
0.05g
$66.0 2025-02-19
Enamine
EN300-6764218-0.1g
1-(benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 95.0%
0.1g
$98.0 2025-02-19
Enamine
EN300-6764218-0.25g
1-(benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 95.0%
0.25g
$142.0 2025-02-19
Enamine
EN300-6764218-0.5g
1-(benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 95.0%
0.5g
$271.0 2025-02-19
Enamine
EN300-6764218-1.0g
1-(benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 95.0%
1.0g
$371.0 2025-02-19
Enamine
EN300-6764218-2.5g
1-(benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 95.0%
2.5g
$726.0 2025-02-19
Enamine
EN300-6764218-5.0g
1-(benzenesulfonyl)-1H-pyrrole-3-carboxylic acid
134439-96-6 95.0%
5.0g
$1075.0 2025-02-19
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent